Cas no 1981752-28-6 (2-chloro-4-(2-ethylphenoxy)benzaldehyde)

• Product Name: 2-chloro-4-(2-ethylphenoxy)benzaldehyde
• CAS No: 1981752-28-6
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• CID: 4632665
• Update Time: 2025-05-19

2-chloro-4-(2-ethylphenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2-ethylphenoxy)benzaldehyde

• Inchi： 1S/C15H13ClO2/c1-2-11-5-3-4-6-15(11)18-13-8-7-12(10-17)14(16)9-13/h3-10H,2H2,1H3
• InChI Key： WRACGLMNULEDAT-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OC2=CC=CC=C2CC)C=C1Cl

Additional information on 2-chloro-4-(2-ethylphenoxy)benzaldehyde

Introduction to 2-chloro-4-(2-ethylphenoxy)benzaldehyde (CAS No. 1981752-28-6)

2-chloro-4-(2-ethylphenoxy)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1981752-28-6, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This aromatic aldehyde derivative exhibits a unique structural framework, featuring both chloro and phenoxy substituents, which contribute to its diverse chemical reactivity and potential biological applications. The presence of the aldehyde functional group makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel heterocyclic compounds and pharmacophores.

The compound's structure, characterized by a benzene ring substituted with a chlorine atom at the 2-position and an ethylphenoxy group at the 4-position, imparts distinct electronic and steric properties. These features are critical in determining its interaction with biological targets, making it a promising candidate for further exploration in drug discovery. The chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the ethylphenoxy moiety introduces lipophilicity and potential metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-chloro-4-(2-ethylphenoxy)benzaldehyde. Research has indicated that this compound may exhibit inhibitory activity against various enzymes and receptors relevant to human health. For instance, studies have suggested that it could interfere with key metabolic pathways by acting as a modulator of cytochrome P450 enzymes, which are crucial in drug metabolism. Additionally, its structural analogs have been investigated for their potential role in modulating neurotransmitter systems, highlighting its relevance in neuropharmacology.

The synthesis of 2-chloro-4-(2-ethylphenoxy)benzaldehyde involves multi-step organic transformations that highlight its synthetic utility. One common synthetic route begins with the chlorination of 4-(2-ethylphenoxy)benzyl alcohol using reagents such as phosphorus oxychloride (POCl₃). This step introduces the chloro substituent at the 2-position of the benzene ring. Subsequently, oxidation of the benzylic alcohol to the corresponding aldehyde can be achieved using oxidizing agents like manganese dioxide (MnO₂) or selenium dioxide (SeO₂). The resulting aldehyde is highly reactive and can be further functionalized to produce more complex derivatives.

The compound's reactivity also makes it a valuable tool in medicinal chemistry for designing novel scaffolds. By leveraging its aldehyde functionality, chemists can explore condensation reactions with various heterocyclic compounds, leading to the formation of Schiff bases and other nitrogen-containing heterocycles. These derivatives often exhibit enhanced bioactivity and have been reported to show promise in preclinical studies as potential therapeutic agents.

Recent advancements in computational chemistry have further enhanced our understanding of 2-chloro-4-(2-ethylphenoxy)benzaldehyde's interactions with biological targets. Molecular docking studies have been employed to predict binding affinities and identify potential binding pockets on enzymes such as kinases and proteases. These computational approaches complement experimental efforts by providing insights into how structural modifications might influence bioactivity. For example, virtual screening has identified key residues on target proteins that could be modulated by small molecules like 2-chloro-4-(2-ethylphenoxy)benzaldehyde, guiding the design of more potent and selective inhibitors.

The agrochemical sector has also shown interest in this compound due to its structural similarity to known bioactive molecules. Research suggests that derivatives of 2-chloro-4-(2-ethylphenoxy)benzaldehyde may exhibit herbicidal or fungicidal properties, making them candidates for developing new crop protection agents. The ability to fine-tune its structure allows for the optimization of efficacy while minimizing environmental impact—a critical consideration in modern agriculture.

In conclusion, 2-chloro-4-(2-ethylphenoxy)benzaldehyde (CAS No. 1981752-28-6) represents a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it a valuable building block for drug discovery efforts. As research continues to uncover new biological activities and synthetic pathways, this compound is poised to play an increasingly important role in developing innovative therapeutic solutions.